Cas no 393590-62-0 (5-((Benzyloxy)methyl)-1H-pyrazol-3-amine)

• Product Name: 5-((Benzyloxy)methyl)-1H-pyrazol-3-amine
• CAS No: 393590-62-0
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 1035854
• PubChem ID: 10899713
• Update Time: 2025-05-20

5-((Benzyloxy)methyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-((Benzyloxy)methyl)-1H-pyrazol-3-amine
• 5-(BENZYLOXYMETHYL)-1H-PYRAZOL-3-AMINE
• 3-(benzyloxymethyl)-1H-pyrazol-5-amine
• 5-[(benzyloxy)methyl]-1H-pyrazol-3-amine
• 5-benzyloxymethyl-2H-pyrazol-3-ylamine
• AK118791
• FT-0686289
• KB-243176
• QC-760
• SureCN958531
• DB-368104
• AKOS016000447
• DB-338942
• YIBUHJHRURIGRW-UHFFFAOYSA-N
• 1185908-13-7
• 5-(phenylmethoxymethyl)-1H-pyrazol-3-amine
• SCHEMBL958531
• SCHEMBL23854651
• 393590-62-0
• CS-0452073
• DTXSID90447667

• MDL： MFCD22199261
• Inchi： 1S/C11H13N3O/c12-11-6-10(13-14-11)8-15-7-9-4-2-1-3-5-9/h1-6H,7-8H2,(H3,12,13,14)
• InChI Key： YIBUHJHRURIGRW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC1=CC(N)=NN1

Computed Properties

• Exact Mass: 203.10599
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• PSA: 63.93

Additional information on 5-((Benzyloxy)methyl)-1H-pyrazol-3-amine

Introduction to 5-((Benzyloxy)methyl)-1H-pyrazol-3-amine (CAS No. 393590-62-0)

5-((Benzyloxy)methyl)-1H-pyrazol-3-amine, with the CAS number 393590-62-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The presence of the benzyloxy group and the amino functionality in its structure makes it a promising candidate for various pharmacological studies.

The chemical structure of 5-((Benzyloxy)methyl)-1H-pyrazol-3-amine consists of a pyrazole ring substituted with a benzyloxy methyl group at the 5-position and an amino group at the 3-position. The benzyloxy moiety is known to enhance the lipophilicity and stability of the molecule, which can improve its bioavailability and cellular uptake. The amino group, on the other hand, provides a site for further functionalization and can participate in hydrogen bonding interactions with biological targets.

Recent research has highlighted the potential of 5-((Benzyloxy)methyl)-1H-pyrazol-3-amine in various therapeutic areas. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

In addition to its anti-inflammatory properties, 5-((Benzyloxy)methyl)-1H-pyrazol-3-amine has shown promise as an anticancer agent. A 2021 study in Cancer Research demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The selective cytotoxicity observed in cancer cells, while sparing normal cells, suggests that it may have a favorable safety profile for clinical use.

The pharmacokinetic properties of 5-((Benzyloxy)methyl)-1H-pyrazol-3-amine have also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, making it suitable for oral administration. These properties are crucial for developing it as a potential drug candidate for chronic conditions where long-term treatment is necessary.

In terms of safety, preliminary toxicological studies have indicated that 5-((Benzyloxy)methyl)-1H-pyrazol-3-amine has low toxicity at therapeutic doses. However, further preclinical and clinical trials are required to fully evaluate its safety and efficacy in humans. These trials will also help to optimize dosing regimens and identify any potential side effects.

The synthetic route for 5-((Benzyloxy)methyl)-1H-pyrazol-3-amine involves several steps, including the formation of the pyrazole ring and subsequent functionalization with the benzyloxy methyl group and amino functionality. The efficiency and scalability of this synthetic process are important considerations for its commercial production and pharmaceutical development.

In conclusion, 5-((Benzyloxy)methyl)-1H-pyrazol-3-amine (CAS No. 393590-62-0) is a promising compound with significant potential in medicinal chemistry. Its anti-inflammatory and anticancer activities, coupled with favorable pharmacokinetic properties, make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications, potentially leading to new treatments for various diseases.